2-(4-fluorophenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone

• Molecular Formula: C21H18FNO3S3
• Molecular Weight: 447.6 g/mol
• IUPAC Name: 2-(4-fluorophenoxy)-1-(8-methoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone
• InChI: InChI=1S/C21H18FNO3S3/c1-21(2)19-18(20(27)29-28-19)15-10-14(25-3)8-9-16(15)23(21)17(24)11-26-13-6-4-12(22)5-7-13/h4-10H,11H2,1-3H3
• InChI Key: UIIVXTYYKFNMRX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C3=C(N1C(=O)COC4=CC=C(C=C4)F)C=CC(=C3)OC)C(=S)SS2)C

Description

The compound 2-(4-fluorophenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone belongs to a class of dithioloquinoline derivatives characterized by a fused heterocyclic core (1,2-dithiolo[3,4-c]quinoline) and a substituted phenoxy-acetyl moiety. These compounds are synthesized via nucleophilic substitution reactions involving α-halogenated ketones and triazole or dithioloquinoline precursors under basic conditions (e.g., sodium ethoxide in ethanol) .

The 4-fluorophenoxy group at the ethanone position enhances electronic effects (e.g., electron-withdrawing properties) and may influence bioavailability and target binding.

Biological Activity

The compound 2-(4-fluorophenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the synthesis, biological activity, and potential therapeutic applications of this compound based on diverse research findings.

Synthesis

The synthesis of this compound involves multiple steps including the formation of the dithioloquinoline structure. The process typically utilizes various reagents and conditions to ensure the correct formation of functional groups and stereochemistry. While specific synthetic pathways were not detailed in the available literature, compounds with similar structures often employ methods such as cyclization and functional group modification to achieve desired properties.

Biological Activity Overview

The biological activity of this compound is primarily linked to its antitumor , anti-inflammatory , and antimicrobial properties. Studies have shown that derivatives of dithioloquinoline exhibit significant inhibition against various kinases which are crucial in cancer progression and inflammatory responses.

Antitumor Activity

Research indicates that compounds related to dithioloquinoline structures demonstrate promising antitumor effects. For instance, a study utilizing PASS Online software predicted that several derivatives possess chemoprotective and antitumor activities with inhibition percentages exceeding 85% against certain kinases such as JAK3 and NPM1-ALK .

Table 1: Inhibition Potency Against Key Kinases

Compound	Kinase Target	IC50 (μM)
2a	JAK3	0.36
2b	JAK3	0.38
2c	NPM1-ALK	0.54
2q	cRAF[Y340D]	5.34

Case Studies

Several case studies highlight the biological efficacy of related compounds:

• Antitumor Efficacy : A study evaluated the antiproliferative activity of various dithioloquinoline derivatives against human cancer cell lines including MCF-7 (breast cancer) and HepG2 (liver cancer). The results indicated that certain derivatives exhibited significant cytotoxicity comparable to established chemotherapeutic agents like 5-fluorouracil .
• Anti-inflammatory Effects : Another study confirmed that derivatives showed anti-inflammatory activity comparable to indomethacin, suggesting potential applications in treating inflammatory diseases .
• Antimicrobial Activity : Compounds derived from dithioloquinoline structures were assessed for their antimicrobial properties, revealing effectiveness against various bacterial strains surpassing traditional antibiotics like ampicillin and streptomycin .

The mechanisms through which this compound exerts its biological effects are multifaceted:

• Kinase Inhibition : The ability to inhibit key kinases involved in cell signaling pathways is a critical mechanism for its antitumor activity.
• Apoptosis Induction : Certain derivatives have been shown to induce apoptosis in cancer cells, further contributing to their anticancer properties.
• Inflammatory Pathway Modulation : The modulation of inflammatory pathways may be responsible for the observed anti-inflammatory effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Physicochemical Properties

Key analogs differ in substituents on the phenoxy group or the dithioloquinoline core. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (R)	Molecular Formula	Molar Mass (g/mol)	Density (g/cm³)	Boiling Point (°C)	pKa	Biological Activity
2-(4-Fluorophenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-dithioloquinolin-5-yl)ethanone (Target)	4-Fluorophenoxy	C₂₁H₁₈FNO₃S₃	463.06 (calc.)	~1.49 (pred.)	~713 (pred.)	~-0.6 (pred.)	Under investigation
2-(4-Chlorophenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-dithioloquinolin-5-yl)ethanone	4-Chlorophenoxy	C₂₁H₁₈ClNO₃S₃	464.02	1.49 (pred.)	713.2 (pred.)	-0.63 (pred.)	Not reported
2-(4-Ethylphenoxy)-1-(8-methoxy-4,4-dimethyl-1-thioxo-dithioloquinolin-5-yl)ethanone	4-Ethylphenoxy	C₂₂H₂₂NO₃S₃	472.63 (calc.)	Not reported	Not reported	Not reported	Not reported
1-[2-(8-Methoxy-4,4-dimethyl-1-thioxo-dithioloquinolin-5-yl)-2-oxoethyl]pyrrolidine-2,5-dione (Compound 2j)	Pyrrolidine-dione	C₁₉H₁₈N₂O₄S₃	434.05	Not reported	Not reported	Not reported	Protein kinase inhibition (IC₅₀: 0.8 μM)

Key Observations:

Substituent Effects: Electron-Withdrawing Groups (F, Cl): The fluoro and chloro analogs exhibit similar predicted densities and boiling points due to comparable molecular volumes. The chloro derivative has a slightly higher molar mass (464.02 vs. 463.06) and a marginally lower pKa (-0.63 vs. ~-0.6), suggesting enhanced acidity . Electron-Donating Groups (Ethyl): The ethylphenoxy analog (C₂₂H₂₂NO₃S₃) has a higher molar mass (472.63) but lacks reported biological data, limiting direct comparisons .

Biological Activity: Compound 2j (pyrrolidine-dione substituent) demonstrates potent protein kinase inhibition (IC₅₀: 0.8 μM), highlighting the importance of the ethanone-linked heterocycle in target binding .

Example Procedure (Adapted from ):

• Step 1: Sodium ethoxide (23 mg Na in 10 mL ethanol) is added to a triazole precursor (1 mmol).
• Step 2 : α-Halogenated ketone (1 mmol) is introduced, followed by 10 hours of stirring.
• Step 3: Isolation via ice-water precipitation and ethanol recrystallization yields the final product.